![molecular formula C10H11FN2S B1652085 N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine CAS No. 13846-58-7](/img/structure/B1652085.png)
N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine
Overview
Description
N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine, also known as FMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. FMT is a thiazole derivative that has been shown to exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects.
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes
Mode of Action
This could involve binding to the target, inhibiting its activity, or modulating its function in some other way .
Biochemical Pathways
Similar compounds have been found to affect various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . The compound may affect these pathways by interacting with key enzymes or receptors, leading to downstream effects.
Result of Action
Based on the biological activities of similar compounds, it may lead to changes in cell signaling, gene expression, or other cellular processes .
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine is its broad range of biological activities, which makes it a versatile tool for studying various physiological and pathological processes. N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine. One area of research is the development of new drugs based on the structure of N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine for the treatment of neurological and psychiatric disorders. Another area of research is the investigation of the molecular mechanisms underlying the biological activities of N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine, which may lead to the identification of new drug targets. Additionally, the development of new synthetic methods for N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine may lead to the production of more potent and selective analogs with improved pharmacological properties.
Scientific Research Applications
N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine has been extensively studied for its potential applications in various fields of research. In the field of neuroscience, N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of neurological disorders. N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine has also been shown to exhibit antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2S/c11-9-3-1-8(2-4-9)7-13-10-12-5-6-14-10/h1-4H,5-7H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIVJZCSJIFAPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(=N1)NCC2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90369754 |
Source
|
| Record name | N-[(4-Fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90369754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine | |
CAS RN |
13846-58-7 |
Source
|
| Record name | N-[(4-Fluorophenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90369754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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